(2,2-Difluoro-1-methylcyclopropyl)methanamine hydrochloride

• IUPAC Name: (2,2-difluoro-1-methylcyclopropyl)methanamine;hydrochloride
• InChI: InChI=1S/C5H9F2N.ClH/c1-4(3-8)2-5(4,6)7;/h2-3,8H2,1H3;1H
• InChI Key: GBSXMANXSWVKLT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(F)F)CN.Cl
• Molecular Formula: C5H10ClF2N
• Molecular Weight: 157.59 g/mol
• CAS RN: 1955530-15-0

Description

“(2,2-Difluoro-1-methylcyclopropyl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1955530-15-0. It has a molecular weight of 157.59. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is “(2,2-difluoro-1-methylcyclopropyl)methanamine hydrochloride” and its InChI code is "1S/C5H9F2N.ClH/c1-4(3-8)2-5(4,6)7;/h2-3,8H2,1H3;1H". This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound “(2,2-Difluoro-1-methylcyclopropyl)methanamine hydrochloride” is a solid. It has a molecular weight of 157.59.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Tetrahydro-β-carbolines : Research has shown the formation of 1,1-Disubstituted 1,2,3,4-tetrahydro-β-carbolines by the action of trifluoroacetic acid on enamines derived from tryptamine or tryptophan. This process involves either cyclization to the β-carboline derivative or acidolysis to regenerate the parent amine (Kirkpatrick & Maclaren, 1983).
• Preparation of Methyl Esters : The compound has been utilized in the preparation of methyl esters, particularly with 2,2-dimethoxypropane, acting as a water scavenger in esterification of acids with methanol (Radin, Hajra, & Akahori, 1960).

Biological and Medicinal Chemistry

• Antidepressant Synthesis : An industrial synthesis of sertraline hydrochloride, an effective antidepressant, uses N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide as an intermediate. The process is considered more advantageous than other reported methods (Vukics, Fodor, Fischer, Fellegvári, & Lévai, 2002).

Chemical Reactions and Mechanisms

• Microwave Spectra Studies : The microwave spectrum of 2,2‐difluoro‐1‐methylcyclopropane, a related compound, was observed, revealing details about methyl torsional states and dipole moments. This provides insight into the barriers to internal rotation in such molecules (Ford & Beaudet, 1968).
• Carbocyclization Reactions : Carbocyclization of terminally difluorinated alkenyl active methine compounds leads to the formation of fluorocyclopentene derivatives. Such reactions are important for understanding the chemical behavior of difluorinated compounds (Saito, Okada, Nakamura, Kitagawa, Horikawa, & Taguchi, 2003).